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Compound of Interest

Compound Name: Diethyl (cyanomethyl)phosphonate

Cat. No.: B131007 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety information for the handling and use of Diethyl
(cyanomethyl)phosphonate (CAS No. 2537-48-6), a reagent commonly employed in organic

synthesis, particularly in the Horner-Wadsworth-Emmons reaction for the preparation of α,β-

unsaturated nitriles.[1][2] Given its toxicological profile as an organophosphorus compound,

stringent adherence to safety protocols is imperative.

Hazard Identification and Classification
Diethyl (cyanomethyl)phosphonate is classified as a hazardous substance. It is crucial to

understand its primary hazards to ensure safe handling. The compound is toxic if swallowed,

causes severe skin burns and eye damage, and may cause respiratory irritation.[3][4]

Table 1: GHS Hazard Classification for Diethyl (cyanomethyl)phosphonate
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[3]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[3]

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage[3]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation[4]

Data sourced from multiple safety data sheets.

Toxicological Data
As an organophosphorus compound, the primary mechanism of toxicity for Diethyl
(cyanomethyl)phosphonate is the inhibition of acetylcholinesterase (AChE), an enzyme

critical for the breakdown of the neurotransmitter acetylcholine.[5][6] Inhibition of AChE leads to

an accumulation of acetylcholine at nerve endings, resulting in overstimulation of cholinergic

receptors in the central and peripheral nervous systems.[5][6]

While specific LD50 and IC50 values for Diethyl (cyanomethyl)phosphonate are not readily

available in public literature, related organophosphorus cyanides exhibit high toxicity. For

instance, Diethyl cyanophosphonate has a reported intraperitoneal LD50 in mice of 1.4 mg/kg,

highlighting the potential for high acute toxicity within this class of compounds.[7]

Table 2: Summary of Toxicological Properties
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Toxicological Endpoint Observation Reference

Mechanism of Action

Inhibition of

acetylcholinesterase (AChE),

leading to accumulation of

acetylcholine and cholinergic

crisis.

[5][6]

Acute Effects

Toxic if swallowed. Causes

severe chemical burns to skin,

eyes, and the respiratory tract

upon contact or inhalation.

May cause pulmonary edema.

[4][8]

Chronic Effects

Prolonged or repeated

exposure may lead to systemic

effects. Substance

accumulation in the body is a

possibility.

[3]

Personal Protective Equipment (PPE) and
Engineering Controls
Due to the corrosive and toxic nature of Diethyl (cyanomethyl)phosphonate, robust

protective measures are essential.

Table 3: Recommended Personal Protective Equipment and Engineering Controls
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Control Specification

Engineering Controls

- Work in a well-ventilated area, preferably in a

certified chemical fume hood.[4] - Ensure

eyewash stations and safety showers are

readily accessible.

Eye and Face Protection
- Wear chemical safety goggles and a face

shield.

Skin Protection

- Wear a lab coat and consider a PVC apron for

added protection.[9] - Use chemically resistant

gloves (e.g., elbow-length PVC gloves).[9]

Respiratory Protection
- If there is a risk of inhalation, use an approved

respirator.

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidental exposure and ensure

the stability of the reagent.

Handling:

Avoid all personal contact, including inhalation of vapors.[3]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

When diluting, always add the material to water slowly; never add water to the material to

prevent a violent reaction.[3]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.

Keep containers tightly sealed and protect them from physical damage.
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Store in a locked cabinet or other secure area.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Table 4: First Aid Procedures for Diethyl (cyanomethyl)phosphonate Exposure

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with running water for at

least 15 minutes, holding eyelids open. Seek

immediate medical attention.[9]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with large amounts of water for at

least 15 minutes, using a safety shower if

available. Seek immediate medical attention.[9]

Inhalation

Remove the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[9]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Accidental Release and Fire-Fighting Measures
Accidental Release:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Table 3.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal as hazardous

waste.
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Fire-Fighting:

The compound is not considered a significant fire risk, but containers may burn.[3]

Use extinguishing media appropriate for the surrounding fire (e.g., dry chemical, carbon

dioxide, water spray).

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective

gear.

Experimental Protocols
The following is a representative protocol for a Horner-Wadsworth-Emmons reaction using

Diethyl (cyanomethyl)phosphonate with an aromatic aldehyde.

Protocol: Synthesis of α,β-Unsaturated Nitriles

Reaction Setup:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

add anhydrous tetrahydrofuran (THF).

Cool the flask to 0 °C in an ice bath.

Add sodium hydride (NaH) (1.1 equivalents) as a 60% dispersion in mineral oil.

Slowly add a solution of Diethyl (cyanomethyl)phosphonate (1.1 equivalents) in

anhydrous THF to the NaH suspension.

Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir

for an additional 30 minutes.

Reaction:

Cool the reaction mixture back to 0 °C.

Add a solution of the aromatic aldehyde (1.0 equivalent) in anhydrous THF dropwise.
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Allow the reaction to warm to room temperature and stir until the reaction is complete,

monitoring by thin-layer chromatography (TLC).

Work-up and Quenching:

Carefully quench the reaction by the slow addition of a saturated aqueous solution of

ammonium chloride (NH₄Cl).

Transfer the mixture to a separatory funnel and extract with an organic solvent such as

ethyl acetate (3 x volume of the aqueous layer).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate

(Na₂SO₄).

Filter the mixture and concentrate the filtrate under reduced pressure.

Purification:

Purify the crude product by flash column chromatography on silica gel.

Visualizations
Diagram 1: General Workflow for Safe Handling of Diethyl (cyanomethyl)phosphonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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